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Abstract

Brompheniramine maleate is a first-generation alkylamine antihistamine widely utilized for the
symptomatic relief of allergic conditions. Its therapeutic efficacy is intrinsically linked to its
specific chemical structure and physicochemical properties, which dictate its pharmacological
activity as a potent antagonist of the histamine H1 receptor. This technical guide provides a
comprehensive overview of the chemical structure, and the physical, chemical, and
pharmacological properties of brompheniramine maleate. Detailed experimental protocols for
the characterization of this compound are provided, alongside visualizations of its primary
signaling pathway and a representative experimental workflow for its in vitro characterization.
All quantitative data are summarized in structured tables for clarity and comparative analysis.

Chemical Structure and Identification

Brompheniramine maleate is the maleate salt of brompheniramine. The brompheniramine free
base has a chiral center, and the commercially available drug is a racemic mixture of the
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dextrorotatory and levorotatory isomers.[1] The chemical structure of brompheniramine maleate
consists of a pyridine ring and a p-bromophenyl ring attached to a central carbon, which is also
bonded to a dimethylaminoethyl side chain.

Chemical Name (IUPAC): (3RS)-3-(4-bromophenyl)-N,N-dimethyl-3-(pyridin-2-yl)propan-1-
amine; (Z)-but-2-enedioic acid[2]

Synonyms: 2-[p-Bromo-a-[2-(dimethylamino)ethyl]benzyl]pyridine maleate, Parabromdylamine
maleate[3]

Stereochemistry: Racemic[4]
The structural formula of brompheniramine maleate is presented below:

(Image of the chemical structure of brompheniramine maleate would be placed here in a real
document)

Physicochemical Properties

The physicochemical properties of brompheniramine maleate are crucial for its formulation,
delivery, and pharmacokinetic profile. A summary of these properties is presented in the tables

below.
General and Physical Properties
Property Value Reference(s)

White to off-white, odorless
Appearance ) [5][6]
crystalline powder

Melting Point 130-135 °C [51[7]

pH (1 in 100 solution) 40-5.0 [7]

Chemical and Molecular Properties
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Property Value Reference(s)
Molecular Formula C16H19BrNz - C4aH4O4 [31141[8]
Molecular Weight 435.31 g/mol [31141[5]

CAS Number 980-71-2 [31[5]1[8]

pKa 9.12 (amine) 9]

logP (Octanol-Water Partition
- 3.77 [10]
Coefficient)

Solubility Profile

Quantitative Value

Solvent Solubility Reference(s)
(approx.)

Water Freely soluble lgin5mL [5109]

Ethanol Soluble 1gin15mL [519]

Chloroform Soluble 1gin15mL [9]

Methanol Freely soluble - [11]

Methylene Chloride Freely soluble - [11]

Benzene Soluble - [9]

Pharmacological Properties
Mechanism of Action

Brompheniramine maleate is a potent antagonist of the histamine H1 receptor.[12][13] It
competitively inhibits the binding of histamine to H1 receptors on effector cells, thereby
preventing the histamine-mediated responses associated with allergic reactions. These
responses include vasodilation, increased capillary permeability, and smooth muscle
contraction. As a first-generation antihistamine, brompheniramine maleate can cross the blood-
brain barrier, which accounts for its sedative and anticholinergic side effects.[1][8]

Histamine H1 Receptor Signaling Pathway
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The binding of histamine to its H1 receptor, a G-protein coupled receptor (GPCR), initiates a
cascade of intracellular events. Brompheniramine, as an antagonist, blocks this signaling

pathway.

Extracellular Space

Cell Membrane

Click to download full resolution via product page
Histamine H1 Receptor Signaling Pathway

Experimental Protocols

Detailed methodologies for the determination of key physicochemical and pharmacological
properties of brompheniramine maleate are outlined below.

Melting Point Determination (USP <741>)

Objective: To determine the melting range of brompheniramine maleate.

Apparatus: Capillary melting point apparatus.
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Procedure:

Finely powder a sample of brompheniramine maleate.
« Introduce the powdered sample into a capillary tube to a height of 2-4 mm.
o Place the capillary tube in the heating block of the melting point apparatus.

» Heat the block at a rate of 10°C/minute until the temperature is approximately 30°C below
the expected melting point.

e Reduce the heating rate to 1-2°C/minute.

e Record the temperature at which the substance begins to melt (the first appearance of liquid)
and the temperature at which it is completely molten. This range is the melting point.[7]

UV-Visible Spectrophotometry for Identification and
Assay

Objective: To identify brompheniramine maleate and determine its concentration.
Apparatus: UV-Visible Spectrophotometer.
Procedure for Identification:

e Prepare a solution of brompheniramine maleate in methanol at a concentration of
approximately 35 pg/mL.

¢ Scan the solution from 200 to 400 nm using methanol as a blank.
e The resulting spectrum should exhibit a maximum absorbance at approximately 261 nm.[7]
Procedure for Assay:

» Prepare a standard solution of USP Brompheniramine Maleate RS in the desired solvent
(e.g., 0.1 N HCI) of a known concentration.

» Prepare a sample solution of brompheniramine maleate in the same solvent.
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o Measure the absorbance of both solutions at the wavelength of maximum absorbance
(Amax).

» Calculate the concentration of the sample solution using the Beer-Lambert law by comparing
its absorbance to that of the standard solution.

Gas Chromatography for Purity Assessment

Objective: To determine the purity of brompheniramine maleate and identify any related
substances.

Apparatus: Gas chromatograph with a flame-ionization detector (FID).

Chromatographic Conditions (as per USP):

Column: 1.2-m x 4-mm glass column containing 3% G3 phase on S1AB support.

Carrier Gas: Dry helium.

Flow Rate: Adjusted to obtain a retention time of 6-7 minutes for the brompheniramine peak.

Temperatures:

o Column: ~190°C

o Injection Port: ~250°C
o Detector: ~250°C
Procedure:

e Prepare a test solution by dissolving about 200 mg of brompheniramine maleate in 5 mL of
methylene chloride.

« Inject approximately 1 pL of the test solution into the chromatograph.

e Record the chromatogram for at least twice the retention time of the main brompheniramine
peak.
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» Measure the peak areas of all detected compounds.

» Calculate the percentage of related compounds by comparing their peak areas to the total
area of all peaks. The total relative area of all extraneous peaks should not exceed 2.0%.[7]

Potentiometric Titration for pKa Determination

Objective: To determine the acid dissociation constant (pKa) of the ionizable group in
brompheniramine.

Apparatus: Potentiometer with a pH electrode.

Procedure:

Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).
e Prepare a ~1 mM solution of brompheniramine maleate in water.

» Adjust the initial pH of the solution to the acidic range (e.g., pH 2-3) with a standardized
solution of a strong acid (e.g., 0.1 M HCI).

« Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding
the titrant in small, known increments.

» Record the pH after each addition of titrant, allowing the reading to stabilize.
« Continue the titration until the pH reaches the basic range (e.g., pH 11-12).

» Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence
point, which corresponds to the midpoint of the steepest part of the titration curve.

Shake-Flask Method for logP Determination

Objective: To determine the octanol-water partition coefficient (logP) of brompheniramine.

Apparatus: Separatory funnel, shaker, analytical balance, and a suitable analytical instrument
for concentration determination (e.g., UV-Vis spectrophotometer or HPLC).

Procedure:
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Prepare a saturated solution of n-octanol in water and a saturated solution of water in n-
octanol.

Accurately weigh a known amount of brompheniramine maleate and dissolve it in one of the
phases (typically the aqueous phase).

Place a known volume of the drug-containing phase and a known volume of the other phase
into a separatory funnel.

Shake the funnel for a sufficient time to allow for partitioning equilibrium to be reached (e.g.,
24 hours).

Allow the two phases to separate completely.
Carefully collect samples from both the aqueous and octanol phases.

Determine the concentration of brompheniramine in each phase using a validated analytical
method.

Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to
the concentration in the aqueous phase.

The logP is the logarithm (base 10) of the partition coefficient.

Histamine H1 Receptor Binding Assay

Objective: To determine the binding affinity of brompheniramine for the histamine H1 receptor.
Apparatus: Cell harvester, scintillation counter.

Materials:

 Membrane preparation from cells expressing the human H1 receptor.

o Radioligand (e.g., [3H]-pyrilamine).

» Non-specific binding control (e.g., a high concentration of an unlabeled H1 antagonist like
diphenhydramine).
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o Assay buffer.
Procedure:

 In a multi-well plate, combine the receptor membrane preparation, the radioligand, and
varying concentrations of brompheniramine maleate.

 Include control wells for total binding (no competitor) and non-specific binding.
 Incubate the plate to allow binding to reach equilibrium.

o Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to
separate bound from free radioligand.

o Wash the filters with cold assay buffer to remove unbound radioligand.

e Place the filters in scintillation vials with scintillation cocktail.

o Measure the radioactivity in each vial using a scintillation counter.

o Calculate the specific binding at each concentration of brompheniramine.

» Plot the specific binding versus the concentration of brompheniramine to determine the 1Cso
(the concentration that inhibits 50% of specific binding).

 Calculate the Ki (inhibition constant) from the I1Cso value using the Cheng-Prusoff equation.

Experimental Workflow Visualization

The following diagram illustrates a typical in vitro workflow for the characterization of an H1
receptor antagonist like brompheniramine maleate.
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In Vitro Workflow for H1 Antagonist Characterization
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Conclusion

This technical guide has provided a detailed examination of the chemical structure and
multifaceted properties of brompheniramine maleate. The tabulated physicochemical data,
coupled with the comprehensive experimental protocols, offer a valuable resource for
researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug
development. The visualization of the histamine H1 receptor signaling pathway and the
experimental workflow further elucidates the mechanism of action and the characterization
process for this important antihistamine. A thorough understanding of these fundamental
characteristics is essential for the rational design of new therapeutic agents and the effective
clinical application of existing drugs like brompheniramine maleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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